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Compound of Interest

Compound Name: m-PEG9-t-butyl ester

Cat. No.: B1193058

This guide provides core technical data on m-PEG9-t-butyl ester, a monodisperse
polyethylene glycol (PEG) derivative commonly utilized as a linker in scientific research,
particularly in the development of therapeutics and bioconjugation applications.

Core Physicochemical Data

The fundamental properties of m-PEG9-t-butyl ester are summarized below. This compound
is characterized by a methoxy-terminated PEG chain of nine ethylene glycol units, linked to a t-
butyl ester group.

Property Value Citation

Chemical Formula C24H48011 [1112]

Molecular Weight 512.64 g/mol [11[2][3]
tert-butyl

Synonyms 2,5,8,11,14,17,20,23,26-

nonaoxanonacosan-29-oate

CAS Number 2768015-30-9

Logical Relationship of Molecular Properties

The diagram below illustrates the relationship between the common name of the compound
and its definitive molecular properties.

© 2025 BenchChem. All rights reserved. 1/3 Tech Support


https://www.benchchem.com/product/b1193058?utm_src=pdf-interest
https://www.benchchem.com/product/b1193058?utm_src=pdf-body
https://www.benchchem.com/product/b1193058?utm_src=pdf-body
https://www.pharmaffiliates.com/en/2768015-30-9-m-peg9-t-butyl-ester-pa270033538.html
https://dcchemicals.com/msds/MSDS_DC35549.html
https://www.pharmaffiliates.com/en/2768015-30-9-m-peg9-t-butyl-ester-pa270033538.html
https://dcchemicals.com/msds/MSDS_DC35549.html
https://www.dcchemicals.com/product_show-m-PEG9-t-butyl_ester.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1193058?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

(m-PEGQ-t-butyI esteD

is defined by is identified by

Molecular Formula CAS Number
C24H48011 2768015-30-9

results in

Molecular Weight
512.64 g/mol

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: Physicochemical Properties of m-
PEGO9-t-butyl ester]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1193058#m-peg9-t-butyl-ester-molecular-weight-
and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 3/3 Tech Support


https://www.pharmaffiliates.com/en/2768015-30-9-m-peg9-t-butyl-ester-pa270033538.html
https://dcchemicals.com/msds/MSDS_DC35549.html
https://www.dcchemicals.com/product_show-m-PEG9-t-butyl_ester.html
https://www.dcchemicals.com/product_show-m-PEG9-t-butyl_ester.html
https://www.benchchem.com/product/b1193058#m-peg9-t-butyl-ester-molecular-weight-and-formula
https://www.benchchem.com/product/b1193058#m-peg9-t-butyl-ester-molecular-weight-and-formula
https://www.benchchem.com/product/b1193058#m-peg9-t-butyl-ester-molecular-weight-and-formula
https://www.benchchem.com/product/b1193058#m-peg9-t-butyl-ester-molecular-weight-and-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1193058?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1193058?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

